Cas no 1898022-81-5 (1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine
• CAS No: 1898022-81-5
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 5844563
• PubChem ID: 117439050
• Update Time: 2025-11-01

1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine
• 1-[1-(2-bromo-6-chlorophenyl)cyclopropyl]ethan-1-amine
• EN300-1922683
• 1898022-81-5

• Inchi： 1S/C11H13BrClN/c1-7(14)11(5-6-11)10-8(12)3-2-4-9(10)13/h2-4,7H,5-6,14H2,1H3
• InChI Key： VDGVYRFSKQSQIG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(C(C)N)CC1)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine

Introduction to 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine (CAS No. 1898022-81-5)

1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine (CAS No. 1898022-81-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine is composed of a cyclopropyl ring attached to an ethanamine group, with a 2-bromo-6-chlorophenyl substituent. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of brominated and chlorinated compounds in drug discovery. These halogenated molecules often exhibit enhanced binding affinities and selectivities, which are crucial for developing effective therapeutic agents. The 2-bromo-6-chlorophenyl substituent in 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine is particularly noteworthy for its potential to modulate specific protein interactions and cellular processes.

In the context of medicinal chemistry, the cyclopropyl ring in 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine is known for its rigidity and ability to influence conformational flexibility. This structural characteristic can be advantageous in designing molecules with improved pharmacokinetic properties and reduced off-target effects. The ethanamine group, on the other hand, provides a site for further functionalization, enabling the synthesis of derivatives with diverse biological activities.

The pharmacological profile of 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine has been explored through various in vitro and in vivo studies. Preliminary results indicate that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer potential, 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine has shown promise in neurodegenerative disease models. Studies have demonstrated that this compound can modulate neurotransmitter levels and protect neurons from oxidative stress, suggesting its potential as a neuroprotective agent. These findings underscore the versatility of 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine and its broad therapeutic applications.

The safety and toxicity profiles of 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine are also important considerations for its development as a pharmaceutical agent. Preclinical studies have generally shown favorable results, with no significant adverse effects observed at therapeutic concentrations. However, further investigations are necessary to fully understand the long-term safety and efficacy of this compound.

In conclusion, 1-1-(2-bromo-6-chlorophenyl)cyclopropylethan-1-amine (CAS No. 1898022-81-5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications, paving the way for innovative treatments in various medical conditions.